Cas no 2877635-64-6 (N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine)
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine
- 2877635-64-6
- F6739-6683
- AKOS040861236
- N-[(4-Methoxyphenyl)methyl]-N,2-dimethyl-4-pyrimidinamine
-
- Inchi: 1S/C14H17N3O/c1-11-15-9-8-14(16-11)17(2)10-12-4-6-13(18-3)7-5-12/h4-9H,10H2,1-3H3
- InChI Key: UXXNULHVPBBCFI-UHFFFAOYSA-N
- SMILES: C1(C)=NC=CC(N(CC2=CC=C(OC)C=C2)C)=N1
Computed Properties
- Exact Mass: 243.137162174g/mol
- Monoisotopic Mass: 243.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.2Ų
Experimental Properties
- Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 384.8±27.0 °C(Predicted)
- pka: 6.98±0.10(Predicted)
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6739-6683-2μmol |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-5μmol |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-10μmol |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-20μmol |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-1mg |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-2mg |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-3mg |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-4mg |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-5mg |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6739-6683-10mg |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine |
2877635-64-6 | 10mg |
$118.5 | 2023-09-07 |
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine
Introduction to N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine (CAS No. 2877635-64-6)
N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2877635-64-6, belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and therapeutic applications.
The molecular structure of N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine features a pyrimidin-4-amine core, which is functionalized with a 4-methoxyphenylmethyl group and two methyl substituents at the 2-position. This specific arrangement of functional groups contributes to the compound's distinct chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration in drug discovery.
Recent advancements in medicinal chemistry have highlighted the importance of N-substituted pyrimidines in the development of novel therapeutic agents. The presence of the 4-methoxyphenylmethyl moiety in this compound not only enhances its solubility and bioavailability but also introduces potential interactions with biological targets. These interactions are crucial for modulating cellular processes and have been extensively studied in the context of oncology, inflammation, and central nervous system disorders.
One of the most compelling aspects of N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine is its potential as an anticancer agent. Pyrimidine derivatives have shown promise in inhibiting key enzymes involved in tumor growth and proliferation. The structural features of this compound, particularly the dimethylpyrimidin-4-amine backbone, suggest that it may interfere with critical signaling pathways such as the MAPK and PI3K/Akt pathways, which are frequently dysregulated in cancer cells.
Moreover, the 4-methoxyphenylmethyl group provides a hydrophobic anchor that can enhance binding affinity to protein targets. This feature has been leveraged in the design of small molecule inhibitors that exhibit high selectivity for specific enzymes or receptors. In vitro studies have demonstrated that N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine can inhibit the activity of several kinases associated with cancer progression, making it a promising candidate for further preclinical evaluation.
The synthesis of N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has facilitated the efficient construction of its complex framework. These synthetic strategies not only enhance scalability but also allow for rapid modifications to explore structural analogs with improved pharmacological profiles.
In addition to its anticancer potential, N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine has shown promise in other therapeutic areas. For instance, its ability to modulate neurotransmitter release has made it an attractive candidate for investigating treatments related to neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's interaction with specific neurotransmitter receptors could potentially lead to novel therapeutic interventions that address cognitive decline and motor dysfunction.
Recent research has also explored the antimicrobial properties of pyrimidine derivatives like N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine. The increasing prevalence of antibiotic-resistant pathogens has necessitated the development of new antimicrobial agents with unique mechanisms of action. Pyrimidine-based compounds have been found to disrupt essential bacterial processes such as DNA replication and metabolic pathways, offering a promising alternative to conventional antibiotics.
The pharmacokinetic properties of N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine are another critical area of investigation. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally or intravenously. These properties are essential for ensuring therapeutic efficacy while minimizing side effects. Further pharmacokinetic studies are ongoing to optimize dosing regimens and delivery formulations.
The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine and its biological targets. Advanced computational methods allow researchers to predict binding affinities and identify key residues involved in ligand-receptor interactions. These insights have guided experimental efforts toward designing more potent and selective derivatives.
In conclusion, N-[(4-methoxyphenyl)methyl]-N,(2-dimethylpyrimidin)-(-)-*-amino* (CAS No.* 2877635--64--6*) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases including cancer,* neurodegenerative disorders,* and infections.* Ongoing research* continues* to uncover* new* applications*and* optimize* synthetic methodologies*for this promising compound.
2877635-64-6 (N-[(4-methoxyphenyl)methyl]-N,2-dimethylpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)